Cas no 98453-57-7 (methyl 4-(4-bromophenyl)butanoate)
98453-57-7 structure
Product Name:methyl 4-(4-bromophenyl)butanoate
CAS No:98453-57-7
MF:C11H13BrO2
MW:257.123722791672
MDL:MFCD09835996
CID:839394
PubChem ID:12870378
Update Time:2025-04-19
methyl 4-(4-bromophenyl)butanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-(4-bromophenyl)butanoate
- Benzenebutanoic acid, 4-broMo-, Methyl ester
- 4-(4-Bromo-phenyl)-butyric acid methyl ester
- AKOS022609973
- Methyl4-(4-bromophenyl)butanoate
- SCHEMBL1858237
- YDA45357
- F13981
- 98453-57-7
- 4-Bromo-benzenebutanoic acid methyl ester
- CS-0342438
- SY345518
- AS-47504
- SB40355
- MFCD09835996
- KTUMBPANDKJEMA-UHFFFAOYSA-N
- EN300-8659834
-
- MDL: MFCD09835996
- Inchi: 1S/C11H13BrO2/c1-14-11(13)4-2-3-9-5-7-10(12)8-6-9/h5-8H,2-4H2,1H3
- InChI Key: KTUMBPANDKJEMA-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)CCCC(=O)OC
Computed Properties
- Exact Mass: 256.00989g/mol
- Monoisotopic Mass: 256.00989g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.343
- Boiling Point: 315.516°C at 760 mmHg
- Flash Point: 144.619°C
- Refractive Index: 1.53
methyl 4-(4-bromophenyl)butanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0575-5g |
4-(4-Bromo-phenyl)-butyric acid methyl ester |
98453-57-7 | 95% | 5g |
10108.67CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0575-25g |
4-(4-Bromo-phenyl)-butyric acid methyl ester |
98453-57-7 | 95% | 25g |
40536.43CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0575-1g |
4-(4-Bromo-phenyl)-butyric acid methyl ester |
98453-57-7 | 95% | 1g |
2527.17CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0575-500mg |
4-(4-Bromo-phenyl)-butyric acid methyl ester |
98453-57-7 | 95% | 500mg |
1679.12CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0575-250mg |
4-(4-Bromo-phenyl)-butyric acid methyl ester |
98453-57-7 | 95% | 250mg |
1263.58CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0575-100mg |
4-(4-Bromo-phenyl)-butyric acid methyl ester |
98453-57-7 | 95% | 100mg |
1060.05CNY | 2021-05-08 | |
| abcr | AB512545-5 g |
4-Bromo-benzenebutanoic acid methyl ester; . |
98453-57-7 | 5g |
€122.10 | 2022-07-29 | ||
| abcr | AB512545-25 g |
4-Bromo-benzenebutanoic acid methyl ester; . |
98453-57-7 | 25g |
€299.00 | 2022-07-29 | ||
| TRC | M293848-50mg |
Methyl 4-(4-Bromophenyl)butanoate |
98453-57-7 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M293848-100mg |
Methyl 4-(4-Bromophenyl)butanoate |
98453-57-7 | 100mg |
$ 65.00 | 2022-06-04 |
methyl 4-(4-bromophenyl)butanoate Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
98453-57-7 (methyl 4-(4-bromophenyl)butanoate) Related Products
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- 151584-56-4(Methyl 4-(2-bromophenyl)butanoate)
- 40640-97-9(Ethyl 3-(3-bromophenyl)propanoate)
- 141273-96-3(Benzenepentanoic acid, 2-bromo-, methyl ester)
- 918441-51-7(2-(4-Bromophenyl)ethyl pentanoate)
- 30913-86-1(Methyl 4-(4-bromophenyl)-4-oxobutanoate)
- 105986-54-7(Ethyl 4-(4-bromophenyl)butanoate)
- 40640-98-0(Ethyl 3-(4-bromophenyl)propanoate)
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